7-ethyl-5-(4-fluorophenyl)[1,2,4]triazolo[4,3-c]pyrimidin-3(2H)-one

• IUPAC Name: 7-ethyl-5-(4-fluorophenyl)-2H-[1,2,4]triazolo[4,3-c]pyrimidin-3-one
• InChI: InChI=1S/C13H11FN4O/c1-2-10-7-11-16-17-13(19)18(11)12(15-10)8-3-5-9(14)6-4-8/h3-7H,2H2,1H3,(H,17,19)
• InChI Key: UVWRSQFOUBFFPK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=NNC(=O)N2C(=N1)C3=CC=C(C=C3)F
• Molecular Formula: C13H11FN4O
• Molecular Weight: 258.25 g/mol

Description

“7-ethyl-5-(4-fluorophenyl)[1,2,4]triazolo[4,3-c]pyrimidin-3(2H)-one” is a compound that contains a total of 32 bonds, including 21 non-H bonds, 10 multiple bonds, 2 rotatable bonds, 4 double bonds, and 6 aromatic bonds. It also includes 1 five-membered ring, 2 six-membered rings, and 1 nine-membered ring. The compound also contains 1 urea (-thio) derivative and 2 amidine derivatives.

Molecular Structure Analysis

The molecular structure of “7-ethyl-5-(4-fluorophenyl)[1,2,4]triazolo[4,3-c]pyrimidin-3(2H)-one” is characterized by the presence of a 1,2,4-triazole ring, which is isoelectronic with that of purines. This heterocycle has been proposed as a possible surrogate of the purine ring.

Future Directions

The 1,2,4-triazolo[4,3-c]pyrimidin-3(2H)-one scaffold, despite its relatively simple structure, has proved to be remarkably versatile, as evidenced by the many different applications reported over the years in different areas of drug design. Therefore, further investigations on this scaffold to harness its optimum antibacterial potential could be a promising future direction.